(2-Chloro-pyridin-4-yl)-(3,5-dibromo-phenyl)-methanone

• Molecular Formula: C12H6Br2ClNO
• Molecular Weight: 375.44 g/mol
• IUPAC Name: (2-chloropyridin-4-yl)-(3,5-dibromophenyl)methanone
• InChI: InChI=1S/C12H6Br2ClNO/c13-9-3-8(4-10(14)6-9)12(17)7-1-2-16-11(15)5-7/h1-6H
• InChI Key: FKZBLWMMCUYZLV-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1C(=O)C2=CC(=CC(=C2)Br)Br)Cl

Description

(2-Chloro-pyridin-4-yl)-(3,5-dibromo-phenyl)-methanone is a useful research compound. Its molecular formula is C12H6Br2ClNO and its molecular weight is 375.44 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(2-Chloro-pyridin-4-yl)-(3,5-dibromo-phenyl)-methanone was prepared from 1,3,5-tribromobenzene and 2-chloro-isonicotinonitrile as described in Example 25. This was converted to N-[3-(2-chloro-pyridine-4-carbonyl)-5-(1-triisopropylsilanyl-1H-indol-4-yl)-phenyl]-acetamide in the same manner as described for Example 82. N-[3-(2-Chloro-pyridine-4-carbonyl)-5-(1-triisopropylsilanyl-1H-indol-4-yl)-phenyl]-acetamide was deprotected to give N-[3-(2-chloro-pyridine-4-carbonyl)-5-(1H-indol-4-yl)-phenyl]-acetamide as described in Example 75. 1H NMR (400 MHz, CD3COCD3): δ 10.48 (s, 1H), 9.53 (s, 1H), 8.63 (d, J=5.0 Hz, 1H), 8.41 (t, J=1.7 Hz, 1H), 8.14 (t, J=1.6 Hz, 1H), 7.82 (t, J=1.5 Hz, 1H), 7.79 (s, 1H), 7.71 (dd, J=5.0, 1.3 Hz, 1H), 7.49 (d, J=7.8 Hz, 1H), 7.43 (t, J=2.8 Hz, 1H), 7.23-7.15 (m, 2H), 6.74 (s, 1H), 2.15 (s, 3H).